Cas no 2287300-72-3 (6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287300-72-3
• MF: C₁₂H₁₅FN₄O
• MW: 250.272105455399
• CID: 6228293
• PubChem ID: 165977401
• Update Time: 2025-06-08

6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2287300-72-3
• EN300-6749979
• 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine

• Inchi： 1S/C12H15FN4O/c13-9-5-12-11(6-10(9)14)15-16-17(12)7-8-1-3-18-4-2-8/h5-6,8H,1-4,7,14H2
• InChI Key： TUZOCPDTIVNDSZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)N(CC1CCOCC1)N=N2)N

Computed Properties

• Exact Mass: 250.12298928g/mol
• Monoisotopic Mass: 250.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Additional information on 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine

Introduction to 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine (CAS No. 2287300-72-3)

6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 2287300-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzotriazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and an oxanmethyl side chain in its molecular framework imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The molecular structure of 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine consists of a benzotriazole core substituted with a fluorine atom at the 6-position, a methyl group attached to an oxane ring at the 1-position, and an amine group at the 5-position. This configuration not only influences its reactivity but also determines its interaction with biological targets. The fluoro group, in particular, is well-known for its ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy in drug molecules.

In recent years, there has been a surge in research focused on developing novel benzotriazole derivatives as potential therapeutic agents. The introduction of fluorine into these molecules has been particularly noteworthy, as it can modulate electronic properties and improve bioavailability. Studies have shown that fluorinated benzotriazoles exhibit promising activities against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases.

One of the most compelling aspects of 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine is its potential application in the development of small-molecule inhibitors. The benzotriazole scaffold is known to interact with a wide range of biological targets due to its ability to form hydrogen bonds and hydrophobic interactions. The specific arrangement of substituents in this compound enhances its binding affinity to certain enzymes and receptors, making it a valuable candidate for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic properties of such compounds with high accuracy. Molecular docking studies have suggested that 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-amine can effectively interact with targets such as kinases and phosphodiesterases, which are implicated in various diseases. These computational insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile.

The synthesis of 6-fluoro-1-[(oxan-4-yl)methyl]-1H-1,2,3-benzotriazol-5-am ine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group and the oxanmethyl side chain necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have employed various techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions to construct the desired molecular framework efficiently.

The pharmacological evaluation of 6-fluoro - 1 - [(oxan - 4 - ylmethyl) - 1 H - 1 , 2 , 3 - benzot ri azol - 5 - am ine has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, preliminary data suggest that this compound may exhibit antitumor properties by interfering with critical signaling cascades involved in cancer cell proliferation.

The role of fluorine in enhancing drug-like properties cannot be overstated. Fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. In the case of 6-fluoro - 1 - [(oxan - 4 - ylmethyl) - 1 H - 1 , 2 , 3 - benzot ri azol - 5 - am ine, the fluoro group contributes to these favorable properties while also participating in specific interactions with biological targets.

As research continues to uncover new therapeutic applications for benzotriazole derivatives, compounds like 6-fluoro - 1 - [(oxan - 4 - ylmethyl) - 1 H - 1 , 2 , 3 - benzot ri azol - 5 - am ine are expected to play a pivotal role in drug development pipelines. The combination of structural features that enhance binding affinity with favorable pharmacokinetic properties makes this molecule an attractive candidate for further exploration.

The future directions for studying 6-fluoro - 1 - [(oxan - 4 - ylmethyl) - 1 H - 1 , 2 , 3 - benzot ri azol - 5 am ine include optimizing its synthetic routes for scalability and exploring its interactions with additional biological targets. Furthermore, investigating its potential as a lead compound for drug development could open up new avenues in medicinal chemistry. With ongoing advancements in synthetic methodologies and computational tools, the full therapeutic potential of this compound is yet to be fully realized.